Cas no 17825-38-6 ( )
structure
Product Name:
CAS No:17825-38-6
MF:C18H16O2
MW:264.318445205688
CID:882130
PubChem ID:282414
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2,4,5,7-tetramethylphenanthrene-9,10-dione
- (+/-)-2,4,5,7-Tetramethyl-9,10-phenanthrenequinone
- 2,4,5,7-tetramethyl-9,10-phenanthroquinone
- AC1L5WEP
- AC1Q6NBO
- AG-J-92545
- AR-1D2920
- CTK0H5334
- NSC135879
- SureCN6036547
-
-
- Inchi： 1S/C18H16O2/c1-9-5-11(3)15-13(7-9)17(19)18(20)14-8-10(2)6-12(4)16(14)15/h5-8H,1-4H3
- InChI Key： SPGRRQBIIDFRSZ-UHFFFAOYSA-N
- SMILES： O=C1C(C2C=C(C)C=C(C)C=2C2=C(C)C=C(C)C=C21)=O
Computed Properties
- Exact Mass: 264.11508
- Monoisotopic Mass: 264.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 387
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
- LogP: 3.96620
Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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